1-benzyl-5-(2,4-dichlorophenyl)-7,8-dimethoxy-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline

• IUPAC Name: 1-benzyl-5-(2,4-dichlorophenyl)-7,8-dimethoxy-3-phenylpyrazolo[3,4-c]isoquinoline
• InChI: InChI=1S/C31H23Cl2N3O2/c1-37-27-17-23-24(18-28(27)38-2)30(22-14-13-20(32)16-25(22)33)34-31-29(23)26(15-19-9-5-3-6-10-19)35-36(31)21-11-7-4-8-12-21/h3-14,16-18H,15H2,1-2H3
• InChI Key: PUMOCWZRDVLULU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=C(N=C2C4=C(C=C(C=C4)Cl)Cl)N(N=C3CC5=CC=CC=C5)C6=CC=CC=C6)OC
• Molecular Formula: C31H23Cl2N3O2
• Molecular Weight: 540.4 g/mol

Description

The compound “1-benzyl-5-(2,4-dichlorophenyl)-7,8-dimethoxy-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline” is a complex organic molecule. It contains several functional groups and rings, including a benzyl group, a dichlorophenyl group, two methoxy groups, a phenyl group, a pyrazolo ring, and an isoquinoline ring.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of reactions. For example, the Suzuki–Miyaura cross-coupling reaction could be used to form carbon–carbon bonds. Additionally, the synthesis might involve the use of boron reagents.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the dichlorophenyl group and the methoxy groups would likely have a significant impact on the molecule’s overall shape and properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyl group could potentially undergo oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charged or polar regions.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug candidate, future research could involve testing its efficacy and safety in preclinical and clinical trials.